Cas no 105400-12-2 (1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-diacetyl-)

• Product Name: 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-diacetyl-
• CAS No: 105400-12-2
• MF: C₁₆H₃₀N₂O₆
• MW: 346.419205188751
• CID: 1153045
• PubChem ID: 3090866
• Update Time: 2025-04-20

1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-diacetyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,10,13-Tetraoxa-7,16-diazacyclooctadecane, 7,16-diacetyl-
• 1-(16-acetyl-1,4,10,13-tetraoxa-7,16-diazacyclooctadec-7-yl)ethanone
• SCHEMBL19985902
• 105400-12-2
• 1-(16-ACETYL-1,4,10,13-TETRAOXA-7,16-DIAZACYCLOOCTADECAN-7-YL)ETHAN-1-ONE
• 7,16-diacetyl-1,4,10,13-tetraoxa-7,16-diazacyclooctadecane
• DTXSID40389068
• SR-01000390267
• AKOS000519548
• HMS2598J12
• CHEMBL1568545
• MLS000686996
• Oprea1_647182
• SR-01000390267-1
• SMR000284163
• 1-(16-Acetyl-1,4,10,13-tetraoxa-7,16-diaza-cyclooctadec-7-yl)-ethanone

• Inchi： 1S/C16H30N2O6/c1-15(19)17-3-7-21-11-13-23-9-5-18(16(2)20)6-10-24-14-12-22-8-4-17/h3-14H2,1-2H3
• InChI Key： MCPHGXGDHWNZGA-UHFFFAOYSA-N
• SMILES： O1CCOCCN(C(C)=O)CCOCCOCCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 346.2105
• Monoisotopic Mass: 346.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• PSA: 77.54